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This document provides a detailed overview and experimental protocols for the total synthesis
of Griselimycin and its structurally related analogs. Griselimycin, a cyclic depsipeptide, has
garnered significant interest as a potent anti-tuberculosis agent by targeting the DNA
polymerase sliding clamp (DnaN).[1][2] The synthetic strategies outlined below are primarily
based on the successful total synthesis reported by Kling et al. (2015) in Science, which has
paved the way for the development of optimized analogs with improved pharmacokinetic
properties, such as Cyclohexylgriselimycin (CGM).

Overview of the Synthetic Strategy

The total synthesis of Griselimycin and its analogs is achieved through a convergent strategy
primarily employing solid-phase peptide synthesis (SPPS). This methodology allows for the
efficient and stepwise assembly of the linear peptide backbone on a solid support. Key features
of the synthesis include the incorporation of non-proteinogenic amino acids, such as (2S,4R)-4-
methyl-proline, followed by macrolactamization to form the characteristic cyclic structure.

A generalized workflow for the synthesis is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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